Cas no 1807133-39-6 (Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate
• CAS No: 1807133-39-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4805147
• Update Time: 2025-06-20

Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-8(15)5-7-4-6(2)11(16)14-9(7)10(12)13/h4,10H,3,5H2,1-2H3,(H,14,16)
• InChI Key： BCJYMDOUYQSGGO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(N1)=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate

Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate (CAS No. 1807133-39-6)

Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate, identified by its CAS number 1807133-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and difluoromethyl substituents imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists.

The compound’s molecular structure, characterized by a pyridine core substituted with an acetic ester at the 3-position, a hydroxyl group at the 6-position, and a difluoromethyl group at the 2-position, contributes to its potential biological activity. Pyridine derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The difluoromethyl moiety, in particular, is recognized for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate has been explored as a precursor in synthesizing compounds that modulate key enzymatic pathways. For instance, studies have indicated its utility in generating inhibitors of kinases and other enzymes overexpressed in tumor cells. The hydroxyl group provides a site for further functionalization, allowing for the creation of analogs with tailored biological properties.

The synthesis of Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions to form the pyridine ring, followed by selective functionalization to introduce the hydroxyl and difluoromethyl groups. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more readily available for research applications.

The pharmacological potential of Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate has been investigated in several preclinical studies. Researchers have focused on its interaction with biological targets such as enzymes and receptors. Preliminary data suggest that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in disease pathways. The stability conferred by the difluoromethyl group is particularly advantageous, as it can improve the compound’s bioavailability and duration of action.

In addition to its role in drug discovery, Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate has found applications in chemical biology research. Its structural features make it a useful tool for studying enzyme mechanisms and developing probes for biochemical assays. The ability to modify its functional groups allows researchers to probe specific interactions within biological systems, providing insights into disease mechanisms and potential therapeutic strategies.

The future prospects for Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate are promising, with ongoing research aimed at expanding its utility in pharmaceutical development. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced potency and selectivity. As computational methods advance, virtual screening techniques will likely play a larger role in identifying promising candidates for further optimization.

In conclusion, Ethyl 2-(difluoromethyl)-6-hydroxy-5-methylpyridine-3-acetate (CAS No. 1807133-39-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable asset in the quest for new therapeutics. As research continues to uncover its full potential, this compound is poised to contribute to breakthroughs across multiple therapeutic areas.